Cas no 1897893-42-3 ((1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine)

• Product Name: (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• CAS No: 1897893-42-3
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 5908026
• PubChem ID: 117330857
• Update Time: 2025-05-25

(1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• (1-{3-[(difluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
• 1897893-42-3
• EN300-1972046

• Inchi： 1S/C11H13F2NS/c12-10(13)15-9-3-1-2-8(6-9)11(7-14)4-5-11/h1-3,6,10H,4-5,7,14H2
• InChI Key： WREQCFGPOQWTKE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 229.07367692g/mol
• Monoisotopic Mass: 229.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine

Exploring the Potential of (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine (CAS No. 1897893-42-3) in Modern Research

The compound (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine, identified by its CAS No. 1897893-42-3, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluoromethylsulfanyl functional groups, presents a promising scaffold for the development of novel bioactive agents. Researchers are particularly interested in its potential applications due to its structural versatility and ability to interact with biological targets.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The presence of the difluoromethylsulfanyl moiety in this compound aligns with this trend, making it a subject of intense study. Scientists are exploring its role in drug discovery, particularly in the design of small-molecule inhibitors and enzyme modulators. Its cyclopropylmethanamine backbone further enhances its potential as a building block for central nervous system (CNS) therapeutics.

The synthesis of CAS No. 1897893-42-3 involves sophisticated organic transformations, including cross-coupling reactions and cyclopropanation techniques. These methods are critical for achieving high purity and yield, which are essential for subsequent pharmacological evaluations. The compound's structure-activity relationship (SAR) is also a focal point, as researchers aim to optimize its properties for specific therapeutic applications.

One of the most discussed topics in the scientific community is the role of fluorine-containing compounds in addressing drug resistance. The difluoromethylsulfanyl group in this molecule is hypothesized to confer resistance to enzymatic degradation, a feature highly sought after in antibiotic and antiviral drug development. This aligns with current efforts to combat emerging infectious diseases and antimicrobial resistance (AMR).

Another area of interest is the compound's potential in neuropharmacology. The cyclopropylmethanamine moiety is known to interact with neurotransmitter receptors, suggesting possible applications in treating neurological disorders such as depression and anxiety. Preliminary studies indicate that derivatives of this compound could modulate serotonin and dopamine pathways, though further research is needed to validate these findings.

From a green chemistry perspective, the synthesis and application of CAS No. 1897893-42-3 are being evaluated for their environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the growing emphasis on eco-friendly pharmaceutical production and green solvents in the industry.

In summary, (1-{3-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine (CAS No. 1897893-42-3) represents a compelling area of research with broad implications for drug development, neuropharmacology, and sustainable chemistry. Its unique structural features and potential therapeutic applications make it a molecule worth watching in the coming years.